1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile
Overview
Description
1-Ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile, also known as 3-thiophene-1-yl-ethyl-1H-pyrazole-5-carbonitrile, is a novel compound with a wide range of potential applications in the fields of medicine, chemistry, and biochemistry. It is a heterocyclic organic compound, which is composed of a nitrogen, a sulfur, and a carbon atom. This compound is of great interest to researchers due to its unique chemical structure and its potential for use in a variety of scientific fields.
Scientific Research Applications
Synthesis Methods and Derivative Compounds
Researchers have developed various synthetic routes to create pyrazole derivatives, including 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile and its analogs. These methods provide access to novel compounds that may have interesting biological properties. For example, the reaction of acrylonitriles with hydrazines under different conditions yields a range of pyrazole products, showcasing the versatility of synthetic approaches for these compounds (Mcfadden & Huppatz, 1991).
Antimicrobial and Anticancer Activities
Novel Schiff bases synthesized from thiophene-3-carbonitrile derivatives, including the pyrazole-4-carboxaldehyde, have shown excellent antimicrobial activity, indicating the potential of these compounds in developing new antimicrobial agents (Puthran et al., 2019). Additionally, some new heterocyclic compounds based on 1-cyanoacetyl-3,5-dimethylpyrazole have exhibited anticancer activity, suggesting their possible use in cancer treatment strategies (Metwally, Abdelrazek, & Eldaly, 2016).
Corrosion Inhibition
Pyrazole derivatives have also been evaluated as corrosion inhibitors for carbon steel in acidic environments, demonstrating their utility in materials science and engineering applications. These compounds effectively reduce corrosion, providing a potential avenue for the development of new corrosion inhibitors (Motawea & Abdelaziz, 2015).
Material Science Applications
The crystal structure analysis of certain pyrazole-3-carbonitrile derivatives has provided insights into their potential applications in material science, particularly through understanding their supramolecular aggregation and interaction mechanisms (Liu et al., 2013). This research avenue can lead to the development of new materials with tailored properties.
properties
IUPAC Name |
2-ethyl-5-thiophen-3-ylpyrazole-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3S/c1-2-13-9(6-11)5-10(12-13)8-3-4-14-7-8/h3-5,7H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HKZHLPZQVLJHMX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC(=N1)C2=CSC=C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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